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Compound of Interest

Compound Name: Propylene carbonate

Cat. No.: B149911 Get Quote

Propylene Carbonate: A Cost-Performance
Analysis for Industrial Applications
A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of industrial solvents, propylene carbonate (PC) is increasingly recognized

for its favorable safety and environmental profile. This guide provides a comprehensive cost-

performance analysis of propylene carbonate in key industrial applications, comparing it with

common alternatives such as N-methyl-2-pyrrolidone (NMP), acetone, and methylene chloride.

The information presented herein is intended to assist researchers, scientists, and drug

development professionals in making informed decisions regarding solvent selection.

Performance Comparison
The performance of propylene carbonate varies across different applications. It often serves

as a safer, though sometimes slower, alternative to more hazardous solvents.

Table 1: Performance in Industrial Cleaning and
Degreasing
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Performance
Metric

Propylene
Carbonate

N-Methyl-2-
Pyrrolidone
(NMP)

Methylene
Chloride

Test Protocol

Cleaning

Efficiency (% Soil

Removal)

85-95% 90-98% 95-99% --INVALID-LINK--

Evaporation Rate

(relative to n-

BuAc=1)

0.03 0.03 14.5 ASTM D3539

Flash Point (°C) 132 91 None ASTM D93

Health & Safety

Profile

Low toxicity,

biodegradable

Reproductive

toxicity concerns

Carcinogen, high

volatility
-

Table 2: Performance in Polymer Dissolution
Performance Metric

Propylene
Carbonate

Acetone Test Protocol

Dissolution Time for

Polystyrene (PS)

(minutes)

~45 ~15 --INVALID-LINK--

Dissolution Time for

Poly(methyl

methacrylate) (PMMA)

(minutes)

~60 ~20 --INVALID-LINK--

Boiling Point (°C) 242 56
ASTM D1078[1][2][3]

[4][5]

Vapor Pressure (kPa

at 20°C)
<0.01 24.6 -

Table 3: Performance in Paint Stripping
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Performance Metric
Propylene
Carbonate

Methylene Chloride Test Protocol

Paint Removal

Efficiency (time to lift

epoxy paint)

Slower, requires

longer contact time

Fast-acting, lifts paint

quickly
--INVALID-LINK--

Evaporation Rate Very Low Very High -

User Safety
Significantly safer

alternative

High health and safety

risks
-

Cost Comparison
The cost of industrial solvents can fluctuate based on market conditions. The following table

provides an estimated cost comparison.

Table 4: Estimated Cost of Industrial Solvents
Solvent Purity Estimated Price (USD/kg)

Propylene Carbonate Industrial Grade (>99.5%) $1.50 - $2.50

N-Methyl-2-Pyrrolidone (NMP) Industrial Grade (>99.5%) $2.00 - $3.50

Acetone Industrial Grade (>99.5%) $0.80 - $1.20

Methylene Chloride Industrial Grade (>99.5%) $0.90 - $1.50

Note: Prices are estimates and can vary based on supplier, volume, and market fluctuations.

Experimental Protocols
Experimental Protocol 1: Evaluation of Cleaning and
Degreasing Efficiency
This protocol outlines a laboratory procedure to assess the cleaning efficiency of solvents on a

standardized soiled substrate.

1. Materials and Equipment:
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Test Solvents: Propylene Carbonate, N-Methyl-2-Pyrrolidone (NMP), Methylene Chloride
Standardized soiled substrates (e.g., stainless steel plates coated with a known amount of
industrial grease)
Mechanical wiping apparatus (to ensure consistent application of force)
Analytical balance (± 0.0001 g)
Ventilated workspace (fume hood)
Lint-free wipes

2. Procedure:

Prepare a set of standardized soiled substrates by applying a consistent amount of a
representative industrial grease or oil to pre-weighed stainless steel plates.
Record the initial weight of each soiled substrate.
Saturate a lint-free wipe with the test solvent.
Mount the wipe in the mechanical wiping apparatus.
Subject the soiled substrate to a set number of wiping cycles under a constant applied force.
Allow the substrate to air dry in a fume hood until all solvent has evaporated.
Record the final weight of the cleaned and dried substrate.
Calculate the cleaning efficiency as the percentage of soil removed: Cleaning Efficiency (%)
= [(Initial Weight of Soil - Final Weight of Soil) / Initial Weight of Soil] x 100

9. Data Analysis:

Compare the cleaning efficiencies of the different solvents.
Record observations on the rate of cleaning and any visible residues.

Experimental Protocol 2: Gravimetric Method for
Determining Polymer Dissolution Rate
This protocol details a gravimetric method to compare the dissolution rates of polymers in

different solvents.

1. Materials and Equipment:

Test Solvents: Propylene Carbonate, Acetone
Polymer samples (e.g., Polystyrene, PMMA) in a consistent form (e.g., thin films of uniform
thickness)
Glass beakers or flasks
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Magnetic stirrer and stir bars
Analytical balance (± 0.0001 g)
Stopwatch
Filter paper
Drying oven

2. Procedure:

Prepare polymer films of a standardized size and thickness and record their initial weight.
Place a known volume of the test solvent into a beaker with a magnetic stir bar.
Begin stirring at a constant rate.
Immerse the pre-weighed polymer film into the solvent and start the stopwatch.
At predetermined time intervals, remove the polymer film from the solvent.
Quickly blot the surface of the film to remove excess solvent and immediately weigh it.
Alternatively, for complete dissolution time, observe the time taken for the polymer film to
completely disappear.
For rate determination, the undissolved polymer can be collected by filtration at different time
points, dried, and weighed.

3. Data Analysis:

Plot the mass of the dissolved polymer versus time to determine the dissolution rate.
Compare the dissolution rates and total dissolution times for each solvent-polymer
combination.

Experimental Protocol 3: ASTM D5402 - Standard
Practice for Assessing the Solvent Resistance of
Organic Coatings Using Solvent Rubs
This protocol is adapted from the ASTM D5402 standard to compare the paint stripping

performance of different solvents.[2][3][5][6][7]

1. Materials and Equipment:

Test Solvents: Propylene Carbonate, Methylene Chloride
Coated panels (e.g., steel panels with a cured epoxy coating of uniform thickness)
Cheesecloth or cotton swabs
Droppers or pipettes
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Stopwatch
Ventilated workspace (fume hood)

2. Procedure:

Apply a few drops of the test solvent to a small area of the coated panel.
Allow the solvent to dwell on the surface for a specified period (e.g., 1, 5, 10 minutes).
After the dwell time, use a cheesecloth or cotton swab to perform a set number of "double
rubs" (one back-and-forth motion) with moderate, consistent pressure.
Observe the effect on the paint film. Record the number of double rubs required to break
through the coating to the substrate.
Alternatively, for a fixed number of rubs, assess the degree of softening or removal of the
paint film.
Repeat the test with different dwell times to evaluate the time-dependent performance of
each solvent.

3. Data Analysis:

Compare the number of rubs to failure or the degree of paint removal for each solvent at
different dwell times.
Note any differences in the mode of failure (e.g., blistering, dissolving, lifting).
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Experimental Workflow for Cleaning Efficiency Evaluation.
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Workflow for Gravimetric Polymer Dissolution Analysis.
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Key Factors Influencing Industrial Solvent Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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